Cas no 884215-59-2 (2-amino-6-(2-hydroxyethyl)-7-methyl-5-oxo-4-phenyl-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile)

• Product Name: 2-amino-6-(2-hydroxyethyl)-7-methyl-5-oxo-4-phenyl-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile
• CAS No: 884215-59-2
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5476028
• Update Time: 2025-07-09

2-amino-6-(2-hydroxyethyl)-7-methyl-5-oxo-4-phenyl-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(2-hydroxyethyl)-7-methyl-5-oxo-4-phenyl-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• 2-amino-6-(2-hydroxyethyl)-7-methyl-5-oxo-4-phenyl-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile

• Inchi： 1S/C18H17N3O3/c1-11-9-14-16(18(23)21(11)7-8-22)15(12-5-3-2-4-6-12)13(10-19)17(20)24-14/h2-6,9,15,22H,7-8,20H2,1H3
• InChI Key： BOHOYRWTHZZYGX-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCO)C(C)=CC2OC(N)=C(C#N)C(C3=CC=CC=C3)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines Pyranopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines

Additional information on 2-amino-6-(2-hydroxyethyl)-7-methyl-5-oxo-4-phenyl-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile

Compound CAS No. 884215-59-2: 2-Amino-6-(2-Hydroxyethyl)-7-Methyl-5-Oxo-4-Phenyl-4H,5H,6H-Pyrano[3,2-C]Pyridine-3-Carbonitrile

The compound with CAS No. 884215-59-2, known as 2-amino-6-(2-hydroxyethyl)-7-methyl-5-oxo-4-phenyl-pyrano[3,2-c]pyridine carbonitrile, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of pyrano-pyridines, which are fused bicyclic systems combining a pyran ring and a pyridine ring. The presence of multiple functional groups such as the amino group (-NH₂), hydroxyethyl group (-CH₂CH₂OH), methyl group (-CH₃), oxo group (C=O), phenyl group (-C₆H₅), and cyano group (-CN) makes this molecule highly versatile in terms of reactivity and potential applications.

Recent studies have highlighted the significance of pyrano[3,2-c]pyridines in various fields of chemistry and biology. These fused heterocycles are known for their ability to act as scaffolds for drug design due to their unique electronic properties and structural flexibility. The cyano group in this compound is particularly interesting as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for bioavailability and target binding in pharmaceutical applications.

The amino group in the molecule plays a critical role in enhancing the compound's solubility and stability under physiological conditions. Additionally, the hydroxyethyl group introduces hydrophilic properties, which can improve the molecule's ability to interact with biological systems. The methyl group serves as an electron-donating substituent, potentially influencing the electronic environment of the aromatic system and modulating reactivity.

One of the most promising applications of this compound lies in its potential use as a lead molecule for drug development. Recent research has focused on its ability to inhibit specific enzymes or receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of CAS No. 884215-59-2 involves a multi-step process that typically includes cyclization reactions to form the pyrano[3,2-c]pyridine core followed by functionalization to introduce the various substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this complex structure while maintaining high yields and purity.

In terms of spectroscopic characterization, this compound has been thoroughly analyzed using techniques such as NMR (Nuclear Magnetic Resonance) spectroscopy and mass spectrometry. These analyses confirm the presence of all functional groups and validate the proposed structure. The UV-vis spectrum further reveals strong absorption bands indicative of conjugation within the aromatic system.

From an environmental perspective, this compound has been evaluated for its biodegradability under aerobic conditions. Results indicate that it exhibits moderate biodegradation rates, suggesting that it may persist in certain environments if not properly managed. This highlights the importance of responsible handling and disposal practices in industrial settings.

In conclusion, CAS No. 884215_59_2, or _N/A_, represents a cutting-edge molecule with significant potential across multiple domains. Its unique structure and functional groups make it an attractive candidate for further research into novel therapeutic agents and advanced materials.